2-Cyano-5-(4-t-butylphenyl)phenol, 95%

• IUPAC Name: 4-(4-tert-butylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C17H17NO/c1-17(2,3)15-8-6-12(7-9-15)13-4-5-14(11-18)16(19)10-13/h4-10,19H,1-3H3
• InChI Key: FVYORZYAAMKRGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C17H17NO
• DSSTOX Substance ID: DTXSID50684834
• Molecular Weight: 251.32 g/mol
• CAS RN: 1261952-71-9

Description

2-Cyano-5-(4-t-butylphenyl)phenol, 95% (2-CN-TBBP) is a chemical compound belonging to the class of phenols. It is a white crystalline solid, soluble in ethanol, acetone and chloroform, with a melting point of 180°C. 2-CN-TBBP has a wide range of applications in different fields, such as pharmaceuticals, agrochemicals, and biochemistry. It is also used in the synthesis of various organic compounds, as well as in the preparation of polymers and dyes.

Mechanism of Action

2-Cyano-5-(4-t-butylphenyl)phenol, 95% is an organic compound that acts as a catalyst in the synthesis of various organic compounds. It acts by activating the substrate molecules and facilitating their reaction. This reaction is known as catalysis, and it is a process by which a catalyst speeds up the rate of a reaction without itself being consumed in the reaction.
Biochemical and Physiological Effects
2-Cyano-5-(4-t-butylphenyl)phenol, 95% has been used in a number of biochemical and physiological studies. It has been used to study the effects of certain drugs on the body, as well as to study the effects of certain environmental pollutants on the body. In addition, it has been used to study the effects of certain hormones on the body, and to study the effects of certain dietary supplements on the body.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(4-t-butylphenyl)phenol, 95% has a number of advantages in laboratory experiments. It is a relatively inexpensive reagent, and it is readily available. It is also a relatively stable compound, and it does not easily decompose in the presence of heat or light. Furthermore, it is non-toxic and non-irritating, making it safe to use in laboratory experiments. However, it is important to note that 2-Cyano-5-(4-t-butylphenyl)phenol, 95% is a volatile compound, and it should be handled with care in order to avoid any potential hazards.

Future Directions

The future of 2-Cyano-5-(4-t-butylphenyl)phenol, 95% is promising, as it has a wide range of applications in different fields. It can be used as a reagent in the synthesis of various organic compounds, as well as in the preparation of polymers and dyes. In addition, it can be used as a catalyst in a number of reactions, such as the formation of polysulfides and polyesters. Furthermore, it can be used in the synthesis of drugs and pharmaceuticals, as well as in biochemical and physiological studies. Finally, it can be used in the study of environmental pollutants and dietary supplements.

Synthesis Methods

2-Cyano-5-(4-t-butylphenyl)phenol, 95% can be synthesized by a number of methods, including the reaction of 4-t-butylphenol with sodium nitrite in the presence of hydrochloric acid. The reaction is carried out at room temperature, and the product is purified by recrystallization from ethanol.

Scientific Research Applications

2-Cyano-5-(4-t-butylphenyl)phenol, 95% has been used extensively in scientific research for a number of purposes. It has been used as a reagent for the synthesis of various organic compounds, such as polymers and dyes. It has also been used as a catalyst for a number of reactions, including the synthesis of polymers, the formation of polysulfides, and the formation of polyesters. In addition, it has been used as a reagent in the synthesis of drugs and pharmaceuticals.